1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene

• IUPAC Name: 1,2,5-trimethyl-3-(5-propan-2-ylsulfanylpentoxy)benzene
• InChI: InChI=1S/C17H28OS/c1-13(2)19-10-8-6-7-9-18-17-12-14(3)11-15(4)16(17)5/h11-13H,6-10H2,1-5H3
• InChI Key: MERQZVARTAUANM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCCCCCSC(C)C)C)C
• Molecular Formula: C17H28OS
• Molecular Weight: 280.5 g/mol

Description

1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene, also known as ITPTMB, is a chemical compound with potential applications in scientific research. This compound is a derivative of benzene and has a unique chemical structure that makes it interesting for researchers to study.

Mechanism of Action

The mechanism of action of 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene is not well understood, but it is believed to interact with certain enzymes and receptors in the body. It may also have an effect on the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene are not well known, but it is believed to have potential as a therapeutic agent for certain conditions. It may also have an effect on the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene in lab experiments is its unique chemical structure, which makes it interesting for researchers to study. However, one limitation is that its mechanism of action and biochemical effects are not well understood, which makes it difficult to design experiments to study its potential therapeutic applications.

Future Directions

There are several future directions for research on 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene. One area of interest is its potential as a therapeutic agent for certain conditions, such as cancer or autoimmune diseases. Another area of interest is its potential as a reference standard in analytical chemistry. Further research is needed to fully understand the mechanism of action and biochemical effects of 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene, which could lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene involves several steps, starting with the reaction of 1,3,5-trimethylbenzene with 1-bromo-5-isopropylpentane to form 1-{[5-(isopropyl)pentyl]oxy}-2,3,5-trimethylbenzene. This intermediate is then reacted with thiourea to form 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene.

Scientific Research Applications

1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene has potential applications in scientific research, particularly in the field of organic chemistry. It can be used as a building block for the synthesis of other compounds, and its unique chemical structure makes it interesting for researchers to study. 1-{[5-(isopropylthio)pentyl]oxy}-2,3,5-trimethylbenzene can also be used as a reference standard in analytical chemistry.